Cas no 2228158-74-3 (tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate)

• Product Name: tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate
• CAS No: 2228158-74-3
• MF: C₁₀H₁₅Br₂NO₃
• MW: 357.039001703262
• CID: 5154936
• PubChem ID: 137964485
• Update Time: 2025-09-27

tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate
• tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate

• Inchi： 1S/C10H15Br2NO3/c1-9(2,3)16-8(14)13-4-5-15-7-6(13)10(7,11)12/h6-7H,4-5H2,1-3H3
• InChI Key： SVVTTWVEAORBRF-UHFFFAOYSA-N
• SMILES： C12C(C1(Br)Br)N(C(OC(C)(C)C)=O)CCO2

Additional information on tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate

tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate: A Comprehensive Overview

The compound tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate, with the CAS number 2228158-74-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes a 2-oxa and 5-aza substitution pattern, making it a valuable subject for both synthetic and mechanistic studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of this compound with greater precision and efficiency. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the bicyclic framework in a single step. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product, making it more accessible for further studies.

The structural features of tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate are particularly intriguing due to the presence of two bromine atoms at the 7-position of the bicyclic system. These bromine substituents play a crucial role in modulating the electronic properties of the molecule, which in turn influences its reactivity and biological activity. Recent studies have demonstrated that these bromine atoms can act as leaving groups in certain substitution reactions, facilitating further functionalization of the molecule.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule for drug discovery efforts targeting various disease states. For instance, recent research has highlighted its ability to inhibit specific enzyme activities associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The unique combination of its bicyclic structure and bromine substituents contributes to its ability to interact with target proteins in a highly specific manner.

The carboxylic acid ester functionality present in this compound also adds another layer of versatility to its chemical profile. This group can be readily modified through esterification or hydrolysis reactions, enabling researchers to explore a wide range of derivatives with varying physical and chemical properties. Such modifications have been instrumental in optimizing the compound's bioavailability and stability in vivo.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with unprecedented accuracy. These methods have provided valuable insights into its molecular structure and stereochemistry, which are critical for understanding its behavior in both chemical and biological systems.

In conclusion, tert-butyl 7,7-dibromo-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and beyond. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is poised to make significant contributions to the field of organic chemistry and pharmacology.